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Compound of Interest

Compound Name: GNF2133

Cat. No.: B1192784

This document provides comprehensive guidance on the proper handling and disposal of
GNF2133, a potent and selective DYRK1A inhibitor. The procedures outlined below are
designed to ensure the safety of laboratory personnel and to maintain compliance with
environmental regulations. This guide is intended for researchers, scientists, and drug
development professionals.

GNF2133: Chemical and Safety Profile

GNF2133 is a 6-azaindole derivative investigated for its potential in treating Type 1 Diabetes by
promoting B-cell proliferation.[1][2] As a bioactive small molecule, it should be handled with
care in a laboratory setting. While a specific Safety Data Sheet (SDS) is not publicly available,
its classification as a potent kinase inhibitor necessitates cautious handling and disposal as a
hazardous chemical waste.

Quantitative Data Summary:

The following tables summarize the key quantitative parameters of GNF2133 based on
available research.
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Parameter

Value

Target/System

ICso (Inhibitory Conc.)

6.2 NM (0.0062 uM)

DYRKZ1A Kinase

ICso (Inhibitory Conc.)

>50 pM

GSK3p Kinase

Oral Bioavailability

22.3%

In CD-1 Mice

Purity >98% (typical) Chemical analysis
Molecular Weight 434.53 g/mol
Molecular Formula C24H30N6O2

Sources:[3]

Storage Conditions:

Proper storage is crucial to maintain the integrity of GNF2133 and to prevent accidental

exposure.
Condition Duration
-80°C 6 months
-20°C 1 month

Sources:[3]

GNF2133 Disposal Workflow

The proper disposal of GNF2133, like all laboratory chemicals, must be handled systematically
to ensure safety and regulatory compliance. Never dispose of GNF2133 down the drain or in
regular trash.[4][5] The following workflow outlines the required step-by-step procedure.
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/Step 1: Preparation & Segregation\

J

Segregate GNF2133 waste by type ]
J

Wear appropriate PPE:
Lab coat, gloves, safety glasses

-
Step 2: Waste Cate i:'orization
Solid Waste: Liquid Waste: Sharps Waste:
- Contaminated gloves, wipes, vials - Unused solutions - Contaminated needles
- Weigh paper with residual powder - Solvents from rinsing - Syringes
) 1. . ™
Step 3: Containerization & Labeling
Place in a designated, sealed Collect in a compatible, sealed, Place in a puncture-resistant
hazardous waste container (solid). leak-proof waste container (liquid). sharps container.
Label all containers clearly:
'Hazardous Waste - GNF2133'
List all components and concentrations.
J
4 )

Step 4: Stora&e & Disposal

Store waste in a designated
Satellite Accumulation Area (SAA). [1]

Contact your institution's

'

Follow EHS instructions for
scheduled pickup and final disposal.

Environmental Health & Safety (EHS)
office for waste pickup.

J

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Downstream Effects

inhibits influences

GNF2133 DYRK1A Kinase

Cell Proliferation
(e.g., in B-cells)

Start: Prepare GNF2133 Solution
(e.g., 3, 10, 30 mg/kg in vehicle)

Waste Generated:
- Liquid GNF2133 solution
- Contaminated vials

Administer to Mice
(e.g., oral gavage, p.o.)

Waste Generated:
- Contaminated sharps (needles)
- Contaminated animal bedding

Observation Period
(e.g., once daily for 5 days)

Perform Glucose Challenge
(e.g., GPAIS)

:

Measure Outcomes:
- Blood Glucose
- Insulin Secretion

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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